1-(4-Methoxyphenyl)sulfonyl-2-[(3-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazole

• IUPAC Name: 1-(4-methoxyphenyl)sulfonyl-2-[(3-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazole
• InChI: InChI=1S/C17H17N3O5S2/c1-25-15-5-7-16(8-6-15)27(23,24)19-10-9-18-17(19)26-12-13-3-2-4-14(11-13)20(21)22/h2-8,11H,9-10,12H2,1H3
• InChI Key: VXHNQJWDHAXABF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCN=C2SCC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H17N3O5S2
• Molecular Weight: 407.5 g/mol

Description

1-(4-Methoxyphenyl)sulfonyl-2-[(3-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazole is a useful research compound. Its molecular formula is C17H17N3O5S2 and its molecular weight is 407.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research on similar compounds often involves their synthesis and characterization, aiming to explore novel chemical entities with potential biological activities. For example, studies on benzimidazole derivatives, imidazole compounds, and sulfanyl benzoates focus on developing methodologies for synthesizing these compounds and characterizing them using various analytical techniques (Madala, 2017); (Lomov, 2019).

Biological Activity and Therapeutic Potential

Compounds with structural features similar to 1-(4-Methoxyphenyl)sulfonyl-2-[(3-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazole are investigated for their biological activities, including antimicrobial, antifungal, and anti-ulcer properties. These studies aim to identify new therapeutic agents for various diseases based on the compound's mechanism of action and efficacy in preclinical models (Patil et al., 2010); (Bertolini et al., 1989).

Mechanistic Studies

Understanding the mechanism of action of these compounds contributes to the development of drugs with specific targets. For instance, research on the antidotal effectiveness of quaternary salt derivatives of imidazole against anticholinesterase intoxication offers insights into the therapeutic potential of these compounds in treating poisonings by cholinesterase inhibitors (Goff et al., 1991).

Advanced Applications

Some derivatives are explored for advanced applications, such as in direct methanol fuel cells or as indicators in biochemical assays. These studies illustrate the versatility of imidazole and sulfone-containing compounds in various scientific and technological domains (Chen et al., 2010); (Ishiyama et al., 1997).